Cas no 658076-48-3 (1-bromo-3-cyclopropylpropan-2-one)

• Product Name: 1-bromo-3-cyclopropylpropan-2-one
• CAS No: 658076-48-3
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 962588
• PubChem ID: 45120116
• Update Time: 2025-08-04

1-bromo-3-cyclopropylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-bromo-3-cyclopropyl-
• HZBAJDUXDQLYQX-UHFFFAOYSA-N
• EN300-186994
• 2-Propanone,1-bromo-3-cyclopropyl-
• SCHEMBL6203966
• 1-bromo-3-cyclopropylpropan-2-one
• AKOS017413464
• 658076-48-3
• DB-103151

• Inchi： 1S/C6H9BrO/c7-4-6(8)3-5-1-2-5/h5H,1-4H2
• InChI Key： HZBAJDUXDQLYQX-UHFFFAOYSA-N
• SMILES： BrCC(CC1CC1)=O

Computed Properties

• Exact Mass: 175.984
• Monoisotopic Mass: 175.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.8

Additional information on 1-bromo-3-cyclopropylpropan-2-one

Introduction to 1-bromo-3-cyclopropylpropan-2-one (CAS No. 658076-48-3)

1-bromo-3-cyclopropylpropan-2-one, identified by its Chemical Abstracts Service (CAS) number 658076-48-3, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, characterized by its brominated and cyclopropyl-substituted structure, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The unique combination of functional groups in 1-bromo-3-cyclopropylpropan-2-one makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex scaffolds for drug discovery.

The structural motif of 1-bromo-3-cyclopropylpropan-2-one consists of a ketone group positioned at the second carbon atom, flanked by a bromine atom at the first carbon and a cyclopropyl group at the third carbon. This arrangement imparts distinct reactivity patterns that are exploited in various synthetic transformations. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of structures are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in interest regarding molecules containing cyclopropyl groups due to their ability to modulate enzyme binding affinities and metabolic stability. The cyclopropyl ring in 1-bromo-3-cyclopropylpropan-2-one can serve as a rigid scaffold that enhances interactions with biological targets, making it an attractive feature for medicinal chemists. For instance, studies have shown that cyclopropyl-containing analogs often exhibit improved binding to protease enzymes, which are critical targets in anti-inflammatory and antiviral drug development.

Moreover, the ketone functionality in 1-bromo-3-cyclopropylpropan-2-one provides a site for nucleophilic addition reactions, enabling the introduction of diverse substituents such as amines or alcohols. This reactivity is particularly useful in the synthesis of peptidomimetics and other bioactive peptides where maintaining specific conformational constraints is essential. The bromine atom further enhances this versatility by allowing for subsequent modifications through transition-metal-catalyzed reactions.

One notable application of 1-bromo-3-cyclopropylpropan-2-one is in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of this compound, researchers have developed novel inhibitors that target specific kinase domains. The cyclopropyl group has been shown to improve selectivity by inducing steric hindrance at the binding site, while the bromine atom allows for further derivatization to fine-tune potency and selectivity.

Recent advancements in computational chemistry have also highlighted the potential of 1-bromo-3-cyclopropylpropan-2-one as a building block for virtual screening campaigns. Molecular docking studies indicate that this compound can interact with a wide range of biological targets, including receptors and ion channels. The ability to predict these interactions computationally has accelerated the discovery process, enabling researchers to identify promising candidates for further experimental validation.

The synthesis of 1-bromo-3-cyclopropylpropan-2-one itself is an intriguing challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have emerged that streamline this process using more efficient catalytic systems or alternative reaction conditions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the cyclopropyl group with high regioselectivity.

In conclusion, 1-bromo-3-cyclopropylpropan-2-one (CAS No. 658076-48-3) represents a compelling compound with broad utility in synthetic and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for drug discovery efforts. As research continues to uncover new applications for this molecule, its importance in developing next-generation therapeutics is likely to grow further.